Cas no 149777-84-4 (4-Methyl-β-Styrylboronic Acid Pinacol Ester)

• Product Name: 4-Methyl-β-Styrylboronic Acid Pinacol Ester
• CAS No: 149777-84-4
• MF: C₁₅H₂₁BO₂
• MW: 244.137044668198
• MDL: MFCD03788749
• CID: 91906
• PubChem ID: 11042960
• Update Time: 2025-10-28

4-Methyl-β-Styrylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• (E)-4,4,5,5-Tetramethyl-2-(4-methylstyryl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[2-(4-methylphenyl)ethenyl]-1,3,2-dioxaborolane
• 4-Methyl-beta-styrylboronic acid pinacol ester
• PAPANONOate
• 2-[(E)-2-p-tolylethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[(E)-2-p-tolylethenyl]-1,3,2-dioxaborolane
• 4-METHYL-β-STYRYLBORONIC ACID PINACOL ESTER
• ANW-41917
• CTK8B3183
• trans-2-(p-tolyl)vinyl(pinacol)boronate
• 4-Methyl-b-styrylboronic
• 4-Methyl-beta-styrylboronic acid pinacoal
• 4-methyl-á-styrylboronic acid pinacol ester
• 4-METHYL-B-STYRYLBORONIC ACID PINACOL ESTER
• 4-METHYL-SS-STYRYLBORONIC ACID PINACOL ESTER
• 4-METHYL-BETA-STYRYLBORONIC ACID PICOL ESTER
• 4-Methyl-beta-styrylboronic acid pinacoal ester
• 4-Methyl-beta-styrylboronic acid pinacol cyclic ester
• 4-Methyl-β-styrylboronicacidpinacolester
• AS-73414
• CS-0376902
• 4,4,5,5-tetramethyl-2-[(E)-2-(4-methylphenyl)ethenyl]-1,3,2-dioxaborolane
• SCHEMBL11959549
• J-008621
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[(1E)-2-(4-methylphenyl)ethenyl]-
• AT16304
• EN300-802096
• 4,4,5,5-tetramethyl-2-[(1E)-2-(4-methylphenyl)ethenyl]-1,3,2-dioxaborolane
• ZFA77784
• 4,4,5,5-Tetramethyl-2-[(1Z)-2-(4-methylphenyl)ethenyl]-1,3,2-dioxaborolane
• AKOS024259076
• 4-Methyl- beta -styrylboronic acid pinacol ester
• 149777-84-4
• 2-[2-(4-Methylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(4-methylstyryl)-1,3,2-dioxaborolane
• 1377187-54-6
• MFCD03788749
• ?4-Methyl-beta-styrylboronic acid pinacol ester
• SCHEMBL13721880
• 4-Methyl-β-Styrylboronic Acid Pinacol Ester

• MDL： MFCD03788749
• Inchi： 1S/C15H21BO2/c1-12-6-8-13(9-7-12)10-11-16-17-14(2,3)15(4,5)18-16/h6-11H,1-5H3/b11-10+
• InChI Key： HHBWKASJNTZJLB-ZHACJKMWSA-N
• SMILES： O1B(/C=C/C2C=CC(C)=CC=2)OC(C)(C)C1(C)C
• BRN： 7204616

Computed Properties

• Exact Mass: 244.16300
• Monoisotopic Mass: 244.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: White solid
• Density: 0.98
• Melting Point: 56-58°C
• Boiling Point: 292.3°Cat760mmHg
• Flash Point: 130.6°C
• Refractive Index: 1.505
• PSA: 18.46000
• LogP: 3.63960
• Solubility: Insoluble in water

4-Methyl-β-Styrylboronic Acid Pinacol Ester Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Additional information on 4-Methyl-β-Styrylboronic Acid Pinacol Ester

4-Methyl-β-Styrylboronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No. 149777-84-4, commonly referred to as 4-Methyl-β-Styrylboronic Acid Pinacol Ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and its potential applications in various chemical reactions. The styrylboronic acid pinacol ester functional group is particularly notable for its role in cross-coupling reactions, which are pivotal in modern organic synthesis.

Recent studies have highlighted the importance of 4-Methyl-β-Styrylboronic Acid Pinacol Ester in the synthesis of complex organic molecules. Researchers have demonstrated that this compound can serve as an efficient precursor for constructing biaryl structures, which are widely used in pharmaceuticals and agrochemicals. The methyl group substitution at the β-position of the styryl moiety introduces steric and electronic effects that can be leveraged to control the reactivity and selectivity of the molecule in various reactions.

The synthesis of 4-Methyl-β-Styrylboronic Acid Pinacol Ester typically involves a multi-step process, including the preparation of the styrylboronic acid intermediate and subsequent esterification with pinacol. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the final product. These developments underscore the growing interest in sustainable chemical processes within the scientific community.

In terms of applications, 4-Methyl-β-Styrylboronic Acid Pinacol Ester has been extensively used in Suzuki-Miyaura coupling reactions. This reaction type is highly versatile and has been employed to construct a wide range of biaryl compounds with high precision. The pinacol ester group acts as a stabilizing agent, ensuring that the boronic acid remains reactive under mild conditions while minimizing side reactions. This makes 4-Methyl-β-Styrylboronic Acid Pinacol Ester an ideal reagent for large-scale synthesis processes.

Moreover, recent research has explored the use of 4-Methyl-β-Styrylboronic Acid Pinacol Ester in click chemistry and other modular assembly strategies. These approaches aim to simplify the construction of complex molecules by utilizing simple building blocks and efficient reaction conditions. The ability of this compound to participate in multiple reaction pathways makes it a valuable tool for chemists working on diverse projects, from drug discovery to materials science.

The structural versatility of 4-Methyl-β-Styrylboronic Acid Pinacol Ester also extends to its potential use in polymer chemistry. By incorporating this compound into polymer backbones, researchers have developed materials with unique optical, electronic, and mechanical properties. These materials hold promise for applications in optoelectronics, sensors, and advanced composites.

In conclusion, 4-Methyl-β-Styrylboronic Acid Pinacol Ester (CAS No. 149777-84-4) is a versatile and valuable compound in contemporary organic chemistry. Its ability to participate in a wide range of reactions, combined with its structural flexibility, makes it an indispensable reagent for researchers across various disciplines. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is likely to remain at the forefront of chemical innovation for years to come.